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An In-depth Technical Guide for Researchers and Scientists

The thermal decomposition of ammonium dichromate, ((NH₄)₂Cr₂O₇), serves as a classic and

convenient method for the production of pure nitrogen gas in a laboratory setting.[1][2][3] This

inorganic salt, upon heating, undergoes a vigorous and exothermic intramolecular redox

reaction, yielding nitrogen gas, solid chromium(III) oxide, and water vapor.[4][5][6] The reaction

is visually striking, often demonstrated as the "chemical volcano" experiment, due to the

production of a large volume of dark green, fluffy chromium(III) oxide.[2][6] This guide provides

a comprehensive overview of the chemical principles, experimental protocols, and safety

considerations for utilizing ammonium dichromate as a source of pure nitrogen.

Chemical Principles
The thermal decomposition of ammonium dichromate is an intramolecular oxidation-reduction

reaction where the ammonium ion (NH₄⁺) is oxidized and the dichromate ion (Cr₂O₇²⁻) is

reduced. The chromium in the dichromate ion is in the +6 oxidation state and is reduced to the

+3 oxidation state in chromium(III) oxide.[3] Concurrently, the nitrogen in the ammonium ion is

oxidized from its -3 state to the 0 oxidation state in elemental nitrogen (N₂).

The balanced chemical equation for this reaction is:

(NH₄)₂Cr₂O₇(s) → Cr₂O₃(s) + N₂(g) + 4H₂O(g)[4][5][7]
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This reaction is thermodynamically unstable and, once initiated by heat, proceeds

exothermically and is self-sustaining.[2][6] The primary gaseous product is nitrogen, making it a

useful laboratory preparation method.[5][7]

Quantitative Data
The stoichiometry of the decomposition reaction allows for precise calculation of the expected

yield of nitrogen gas. The following table summarizes the key quantitative data for this process.

Parameter Value Unit Source

Molar Mass of

(NH₄)₂Cr₂O₇
252.07 g/mol [8]

Molar Mass of N₂ 28.01 g/mol N/A

Molar Mass of Cr₂O₃ 151.99 g/mol N/A

Molar Mass of H₂O 18.02 g/mol N/A

Reaction

Stoichiometry

1 mole (NH₄)₂Cr₂O₇

yields 1 mole N₂
mole ratio [8]

Theoretical N₂ Yield 0.111 g N₂ / g (NH₄)₂Cr₂O₇ Calculated

Enthalpy of Reaction

(ΔH)
-429.1 ± 3 kcal/mol [2]

Initiation Temperature ~190 °C [9]

Purity of Nitrogen Gas
The primary gaseous product of the thermal decomposition of ammonium dichromate is

nitrogen.[7] However, the purity of the collected gas can be affected by the presence of water

vapor, which is also a significant product of the reaction.[4][5] Additionally, some studies have

noted the evolution of small quantities of ammonia and oxides of nitrogen, particularly if the

decomposition is carried out under conditions that differ from the standard procedure.[10] For

applications requiring high-purity nitrogen, the collected gas should be passed through a drying

agent, such as anhydrous calcium chloride, to remove water vapor.
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It is also important to note that the reaction may not go to completion, and some unreacted

ammonium dichromate may remain mixed with the chromium(III) oxide residue.[2]

Experimental Protocol
This section details the methodology for the laboratory-scale generation of nitrogen gas from

the thermal decomposition of ammonium dichromate.

Materials and Apparatus:

Ammonium dichromate ((NH₄)₂Cr₂O₇)

Large, hard-glass test tube or a small flask

Bunsen burner or heating mantle

Gas delivery tube

Pneumatic trough or a large beaker

Gas collection jars or cylinders

Water

Stand and clamps

Analytical balance

Safety Precautions:

Toxicity and Carcinogenicity: Ammonium dichromate and all chromium(VI) compounds are

highly toxic, corrosive, and carcinogenic.[2][4][11] Avoid inhalation of dust and direct skin

contact.

Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and

chemical-resistant gloves.
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Ventilation: This experiment must be performed in a well-ventilated fume hood to avoid

inhalation of the fine chromium(III) oxide particles and any potential gaseous byproducts.

Exothermic Reaction: The reaction is highly exothermic and can be vigorous.[11] Use

appropriate heat-resistant glassware and secure the apparatus firmly.

Residue Handling: The resulting chromium(III) oxide is also a skin and respiratory irritant and

should be handled with care. Dispose of it according to institutional hazardous waste

protocols.

Procedure:

Apparatus Setup: Assemble the gas generation and collection apparatus as depicted in the

experimental workflow diagram. The reaction vessel (hard-glass test tube) should be

clamped securely at a slight angle. The gas delivery tube should lead from the reaction

vessel to a pneumatic trough filled with water for gas collection by water displacement.

Weighing the Reactant: Accurately weigh approximately 5-10 grams of ammonium
dichromate crystals.

Reactant Placement: Carefully place the weighed ammonium dichromate into the hard-

glass test tube.

Initiating the Reaction: Gently heat the test tube containing the ammonium dichromate with

a Bunsen burner. The orange crystals will darken and begin to decompose.[2]

Controlling the Reaction: Once the reaction starts, it is self-sustaining and will proceed

rapidly.[6] The heating can be moderated or removed as the reaction progresses.

Gas Collection: Collect the evolved nitrogen gas in inverted gas jars filled with water in the

pneumatic trough. The nitrogen will displace the water in the jars.

Completion and Cooling: The reaction is complete when the evolution of gas ceases, and the

orange ammonium dichromate has been completely converted into a voluminous, dark

green chromium(III) oxide powder.[2][3] Allow the apparatus to cool down completely before

disassembly.
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Residue Disposal: Carefully remove the chromium(III) oxide residue from the test tube and

dispose of it as hazardous chemical waste.

Visualizations
(NH₄)₂Cr₂O₇ (s)

Ammonium Dichromate
Cr₂O₃ (s) + N₂ (g) + 4H₂O (g)

Chromium(III) Oxide + Nitrogen + Water
Δ (Heat)

Click to download full resolution via product page

Caption: Chemical reaction pathway for the thermal decomposition of ammonium dichromate.
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Caption: Experimental workflow for nitrogen generation from ammonium dichromate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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